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Compound of Interest

Compound Name: Barium disalicylate

Cat. No.: B15175252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Barium Disalicylate, focusing on its

experimental data in relation to other alkaline earth metal salicylates. Due to the limited

availability of direct experimental data for Barium Disalicylate in the reviewed literature, this

document leverages data from its calcium and strontium analogues to infer its properties and

behavior. This approach provides a valuable framework for researchers interested in the

synthesis, characterization, and potential applications of this compound.

Synthesis and Structure
The synthesis of alkaline earth metal salicylates, including Barium Disalicylate, typically

involves the reaction of the corresponding metal carbonate or hydroxide with salicylic acid in an

aqueous solution. The resulting product is often a hydrated salt, which can be subsequently

dehydrated by heating.

Experimental Protocol: Synthesis of Alkaline Earth Metal
Disalicylates
A general method for the synthesis of divalent metal salicylates involves reacting a slight

excess of salicylic acid with the appropriate metal carbonate in an aqueous solution at reflux

temperature. The resulting salt is then isolated by evaporation of the solvent and can be

purified by recrystallization.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15175252?utm_src=pdf-interest
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/product/b15175252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example Workflow for Synthesis:

Reactants

Process

Product

Metal Carbonate (e.g., BaCO3)

Aqueous Solution

Salicylic Acid

Reflux

Evaporation

Recrystallization

Hydrated Metal Disalicylate

Dehydrated Metal Disalicylate

Heating

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15175252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Generalized workflow for the synthesis of alkaline earth metal disalicylates.

Thermal Analysis
The thermal decomposition of alkaline earth metal salicylates follows a characteristic four-stage

process[1]. While specific temperature ranges for Barium Disalicylate are not readily

available, the general mechanism can be outlined.

Dehydration: Loss of water molecules of hydration.

Formation of an Internal Salt: Loss of a molecule of salicylic acid.

Decomposition to Carbonate: The internal salt decomposes to form the corresponding metal

carbonate.

Decomposition to Oxide: The metal carbonate decomposes to the metal oxide, releasing

carbon dioxide.

The thermal stability of alkaline earth metal carbonates increases down the group (MgCO₃ <

CaCO₃ < SrCO₃ < BaCO₃). This trend suggests that Barium Carbonate, and by extension the

preceding Barium Disalicylate intermediate, will have the highest decomposition temperature

among the alkaline earth analogues.

Decomposition Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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